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Compound of Interest

Compound Name: Tannagine

Cat. No.: B1644076

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Tannagine in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure safe and effective management of this compound.

Chemical and Physical Properties of Tannagine

A summary of the known quantitative data for Tannagine is presented below. This information
Is critical for a comprehensive risk assessment prior to handling.

Property Value

CAS Number 123750-34-5

Molecular Formula C21H27NOs

Molecular Weight 373.4 g/mol

Purity >98%

GHS Classification Not classified as a hazardous substance
Storage Temperature -20°C (long term), 2-8°C (short term)

Data sourced from the Tannagine Material Safety Data Sheet (MSDS)[1].
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Personal Protective Equipment (PPE) for Handling
Tannagine

While Tannagine is not classified as hazardous under the Globally Harmonized System (GHS),
a precautionary approach is always recommended when handling novel or specialized
chemical compounds.[2][3] The following PPE is mandatory to minimize exposure and ensure
personal safety.

e Eye and Face Protection:
o Wear ANSI Z87.1-compliant chemical safety goggles to protect against splashes.[2][3]

o If there is a significant risk of splashing or aerosol generation, a face shield should be
worn in addition to safety goggles.[2][3]

» Hand Protection:

o Chemically resistant gloves, such as nitrile or neoprene, must be worn.[2][3]

o Inspect gloves for any signs of damage before each use.

o Contaminated gloves should be removed promptly and disposed of as chemical waste.
e Body Protection:

o A standard laboratory coat is required to protect against skin contact.

o Ensure the lab coat is fully buttoned.
o Respiratory Protection:

o All handling of Tannagine powder should be conducted within a certified chemical fume
hood to prevent the inhalation of dust or aerosols.[2][3]

o If a fume hood is not available, a NIOSH-approved respirator may be required based on a
risk assessment by your institution's Environmental Health and Safety (EHS) department.

[2]
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Operational and Disposal Plans

Adherence to standardized operational and disposal procedures is critical for maintaining a
safe laboratory environment.

Experimental Protocol: Safe Handling of Tannagine

e Preparation:

o Before handling, ensure you have read and understood the Material Safety Data Sheet
(MSDS) for Tannagine.[1]

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and PPE before retrieving the compound from storage.
e Handling:

o Conduct all weighing and solution preparation inside a certified chemical fume hood.[2][3]

o Avoid the formation of dust and aerosols during handling.[1]

o Keep the container tightly closed when not in use.[1]

o Wash hands thoroughly with soap and water after handling is complete.[1]
e Storage:

o Store Tannagine in a tightly sealed container in a dry, well-ventilated area.[1]

o For long-term storage, maintain a temperature of -20°C. For short-term storage, a
temperature of 2-8°C is recommended.[1]

Disposal Plan: Tannagine Waste Management

All waste containing Tannagine must be treated as hazardous chemical waste.

e Solid Waste:
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o Collect all solid waste, including unused compound, contaminated gloves, and paper
towels, in a designated, sealed, and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Liquid Waste:

o Collect all solutions containing Tannagine in a sealed, appropriately labeled chemical

waste container.
o Do not dispose of Tannagine solutions down the drain.[1]
e Disposal Route:

o All Tannagine waste must be disposed of through your institution's official hazardous

waste management program.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Mandatory Visualization: Chemical Spill Workflow

The following diagram outlines the procedural steps for responding to a chemical spill involving
Tannagine. This workflow is designed to ensure a rapid, safe, and effective response to

accidental releases.
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

l

Evacuate Immediate Area
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Contain the Spill
(Use Spill Kit Absorbents)

Clean Up Spill Residue

Decontaminate the Area
and Affected Equipment

Dispose of all Contaminated
Materials as Hazardous Waste

Report the Incident
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Click to download full resolution via product page

Caption: Workflow for the safe and effective management of a Tannagine chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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